Cas no 1289166-05-7 (5-Amino-6-fluoropicolinaldehyde)

• Product Name: 5-Amino-6-fluoropicolinaldehyde
• CAS No: 1289166-05-7
• MF: C₆H₅FN₂O
• MW: 140.115104436874
• CID: 4801900
• Update Time: 2025-10-29

5-Amino-6-fluoropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-fluoropicolinaldehyde

• Inchi： 1S/C6H5FN2O/c7-6-5(8)2-1-4(3-10)9-6/h1-3H,8H2
• InChI Key： BPUFZSWOSNFURC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C=O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.4
• Topological Polar Surface Area: 56

Additional information on 5-Amino-6-fluoropicolinaldehyde

5-Amino-6-fluoropicolinaldehyde (CAS 1289166-05-7): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 5-Amino-6-fluoropicolinaldehyde (CAS 1289166-05-7) has emerged as a valuable heterocyclic aldehyde with diverse applications. This fluorinated picolinaldehyde derivative combines the reactivity of an aldehyde group with the electronic effects of both fluorine and amino substituents, making it particularly interesting for pharmaceutical research and material science applications.

The molecular structure of 5-Amino-6-fluoropicolinaldehyde features a pyridine ring with three strategically positioned functional groups: an aldehyde at position 2, an amino group at position 5, and a fluorine atom at position 6. This unique arrangement creates multiple reactive sites that can participate in various nucleophilic addition reactions, condensation reactions, and metal-catalyzed coupling reactions, which explains its growing popularity in medicinal chemistry.

Recent trends in drug discovery have shown increased interest in fluorinated heterocycles due to their ability to modulate pharmacokinetic properties. The presence of fluorine in 5-Amino-6-fluoropicolinaldehyde can significantly influence the molecule's lipophilicity, metabolic stability, and membrane permeability - all critical factors in modern drug design. Pharmaceutical researchers are particularly interested in how this compound can serve as a precursor for protein kinase inhibitors and antimicrobial agents.

From a synthetic chemistry perspective, 5-Amino-6-fluoropicolinaldehyde CAS 1289166-05-7 offers several advantages. The electron-withdrawing effect of the fluorine atom activates the aldehyde group toward nucleophilic attack, while the amino group provides an additional handle for further functionalization. This dual functionality makes it an excellent candidate for constructing more complex nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs.

The material science community has also taken notice of this compound's potential. Its ability to form stable Schiff base complexes with various metal ions makes it valuable for developing novel coordination polymers and luminescent materials. Researchers are exploring its use in creating advanced materials with applications ranging from sensors to organic electronics.

Quality control of 5-Amino-6-fluoropicolinaldehyde typically involves HPLC analysis to ensure high purity, with most commercial samples available at ≥95% purity. Storage recommendations generally suggest keeping the compound in a cool, dry place, protected from light to maintain stability. The compound's shelf life can be significantly extended when stored under inert atmosphere conditions.

As the demand for fluorinated building blocks continues to grow in both academic and industrial settings, 5-Amino-6-fluoropicolinaldehyde is positioned to play an increasingly important role. Its combination of multiple reactive sites and the beneficial effects of fluorine substitution make it particularly attractive for researchers developing next-generation therapeutics and functional materials.

The synthesis of 5-Amino-6-fluoropicolinaldehyde CAS 1289166-05-7 typically involves multi-step procedures starting from appropriately substituted pyridine precursors. Recent advances in directed ortho-metalation techniques have improved the efficiency of introducing the aldehyde functionality while preserving the sensitive amino and fluorine substituents.

Environmental and safety considerations for working with 5-Amino-6-fluoropicolinaldehyde follow standard laboratory protocols for handling amino-substituted aldehydes. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling this compound, in line with good laboratory practices.

Looking toward future applications, several research groups are investigating the use of 5-Amino-6-fluoropicolinaldehyde in the development of covalent inhibitors that target specific amino acid residues in disease-related proteins. The compound's ability to form reversible covalent bonds with biological nucleophiles makes it particularly valuable for this emerging therapeutic approach.

In the context of green chemistry, recent studies have explored more sustainable routes to produce fluorinated picolinaldehyde derivatives, including 5-Amino-6-fluoropicolinaldehyde. These efforts focus on reducing organic solvent use, minimizing waste generation, and employing catalytic methods to improve atom economy in the synthetic process.

The commercial availability of 5-Amino-6-fluoropicolinaldehyde has improved significantly in recent years, with multiple suppliers now offering this compound in various quantities. Pricing remains relatively stable, reflecting balanced supply and demand in the research chemical market. Researchers can typically obtain this compound in quantities ranging from milligrams to kilogram scale, depending on their requirements.

Analytical characterization of 5-Amino-6-fluoropicolinaldehyde commonly includes 1H NMR, 13C NMR, FT-IR spectroscopy, and mass spectrometry. These techniques confirm the compound's structure and purity, with the fluorine atom producing characteristic splitting patterns in NMR spectra that serve as useful diagnostic features.

As synthetic methodologies continue to advance, particularly in the area of C-H functionalization, the potential applications for 5-Amino-6-fluoropicolinaldehyde are expected to expand further. Its versatility as a building block positions it well to meet the evolving needs of both pharmaceutical and materials research in the coming years.